Cas no 2139210-92-5 (1-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde
• CAS No: 2139210-92-5
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 5891084
• PubChem ID: 165777660
• Update Time: 2025-10-29

1-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde
• 2139210-92-5
• EN300-1622676

• Inchi： 1S/C10H16O/c1-9(2)4-3-5-10(8-11)6-7-10/h4,8H,3,5-7H2,1-2H3
• InChI Key： CEOTUVQYTGOKHP-UHFFFAOYSA-N
• SMILES： O=CC1(CC/C=C(\C)/C)CC1

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde (CAS No. 2139210-92-5)

1-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde, identified by the CAS number 2139210-92-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to a class of molecules characterized by the presence of both cyclopropane and aldehyde functional groups, which make it a versatile intermediate in the synthesis of more complex molecules. The structural features of this compound, particularly the 4-methylpent-3-en-1-yl side chain, contribute to its unique reactivity and potential applications in drug discovery and material science.

The cyclopropane ring in 1-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde is a key structural motif that imparts distinct chemical properties to the molecule. Cyclopropanes are known for their high ring strain, which makes them highly reactive in various chemical transformations. This reactivity is exploited in synthetic chemistry to facilitate ring-opening reactions, allowing for the introduction of new functional groups and the construction of more elaborate molecular architectures. The presence of the aldehyde group at the 1-position of the cyclopropane ring further enhances the compound's utility as a synthetic intermediate, enabling condensation reactions with nucleophiles such as amines and alcohols to form amides and esters, respectively.

Recent advancements in synthetic methodologies have highlighted the importance of 1-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde as a building block in medicinal chemistry. The combination of the cyclopropane moiety and the aldehyde functionality provides a unique platform for designing molecules with potential biological activity. For instance, studies have demonstrated that cyclopropane-containing compounds can exhibit interesting pharmacological properties, including antimicrobial, anti-inflammatory, and antitumor effects. The 4-methylpent-3-en-1-yl side chain adds an additional layer of complexity, influencing both the electronic and steric properties of the molecule, which can be fine-tuned to achieve specific biological outcomes.

In terms of synthetic applications, 1-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde has been utilized in various cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, to introduce aryl or vinyl groups into the cyclopropane ring. These reactions are particularly valuable in constructing biaryl or conjugated systems, which are often found in biologically active compounds. Additionally, the aldehyde group can be used in oxidation reactions to form carboxylic acids or in reduction reactions to yield primary alcohols, providing multiple pathways for further functionalization.

One notable area where 1-(4-methylpent-3-en-1-yl)cyclopropane-1-carbaldehyde has shown promise is in the development of novel agrochemicals. The structural motifs present in this compound are similar to those found in several commercially available pesticides and herbicides. Researchers have leveraged its reactivity to design derivatives with enhanced efficacy and reduced environmental impact. The cyclopropane ring is particularly attractive in this context due to its ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms.

The role of computational chemistry has also been instrumental in understanding the behavior of 1-(4-methylpent-3-en-1-y lcyclopropane - 1 - carbaldehyde) . Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential binding modes and optimize molecular structures for improved pharmacological activity. These computational approaches are complemented by experimental investigations, which have confirmed many of the theoretical predictions regarding the compound's reactivity and biological properties.

In conclusion, 1 -( 4 - methylpent - 3 - en - 1 - yl ) cyc lo pro pane - 1 - car bal de hyde ( CAS No . 2139210 - 92 - 5 ) represents a fascinating compound with diverse applications in pharmaceuticals and materials science . Its unique structural features , coupled with its reactivity , make it a valuable tool for synthetic chemists . As research continues to uncover new ways to utilize this molecule , its importance is likely to grow further , contributing to advancements across multiple scientific disciplines .